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Compound of Interest

Compound Name: Pam 1392

Cat. No.: B1678360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the material composition of the Panerai

Luminor Marina 1950 3 Days Automatic Acciaio (PAM 1392). The information presented herein

is intended for researchers, scientists, and professionals in drug development who may

encounter these materials in their studies.

Core Material Composition
The Panerai PAM 1392 is constructed from a combination of a high-grade stainless steel alloy

and a synthetic sapphire crystal. These materials are selected for their specific properties of

corrosion resistance, durability, and optical clarity.

Case, Bezel, and Case Back: The main body of the watch, including the case, bezel, and

case back, is fabricated from AISI 316L stainless steel.[1] This austenitic chromium-nickel

stainless steel is renowned for its excellent corrosion resistance, particularly against

chlorides and other industrial solvents. The "L" designation signifies a low carbon content,

which improves weldability and reduces the risk of sensitization (grain boundary carbide

precipitation) during thermal processes.

Crystal: The transparent crystal protecting the dial is made of synthetic sapphire.[2][3][4]

Sapphire, a crystalline form of aluminum oxide (Al₂O₃), is one of the hardest materials,

second only to diamond. This makes it highly resistant to scratching and maintains the clarity

of the watch face.
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Data Presentation: Elemental and Material
Composition
The following tables summarize the quantitative data for the material composition of the

Panerai PAM 1392's primary components.

Table 1: Elemental Composition of AISI 316L Stainless Steel

Element Symbol
Concentration (% by
weight)

Iron Fe Balance

Chromium Cr 16.0 - 18.0

Nickel Ni 10.0 - 14.0

Molybdenum Mo 2.0 - 3.0

Manganese Mn ≤ 2.0

Silicon Si ≤ 0.75

Phosphorus P ≤ 0.045

Sulfur S ≤ 0.030

Carbon C ≤ 0.030

Nitrogen N ≤ 0.10

Data compiled from multiple sources specifying the composition of AISI 316L stainless steel.[5]

[6][7][8][9][10]

Table 2: Material Composition of the Watch Crystal

Material Chemical Formula Purity Crystal System

Sapphire Al₂O₃ ≥ 99.9% Hexagonal
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Synthetic sapphire used in watch crystals is a high-purity, single-crystal form of aluminum

oxide.[2][3][11][12][13]

Experimental Protocols
To verify the material composition of the Panerai PAM 1392, a series of non-destructive and

destructive analytical techniques can be employed. The following are detailed methodologies

for key experiments.

Elemental Analysis via X-ray Fluorescence (XRF)
Spectroscopy

Objective: To determine the bulk elemental composition of the watch case, bezel, and case

back to confirm it as AISI 316L stainless steel.

Methodology:

Sample Preparation: The watch component is cleaned with isopropyl alcohol to remove

any surface contaminants. No further preparation is needed for this non-destructive

technique.

Instrumentation: A handheld or benchtop XRF spectrometer is used. The instrument is

calibrated using certified stainless steel reference materials.

Data Acquisition: The X-ray source is directed at a flat surface of the component. The

emitted fluorescent X-rays are collected by the detector. The measurement time is typically

60-120 seconds per location.

Data Analysis: The software analyzes the energy and intensity of the detected X-rays to

identify the elements present and their relative concentrations. The results are compared

against the known specifications for AISI 316L stainless steel.

Microstructural and Elemental Analysis via Scanning
Electron Microscopy with Energy-Dispersive X-ray
Spectroscopy (SEM-EDS)
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Objective: To examine the surface morphology and determine the elemental composition at a

micro-scale, and to identify any potential coatings or surface treatments.

Methodology:

Sample Preparation: A small, representative section of the material is cut from a non-

critical area or a surrogate sample of the same material is used. The sample is mounted

on an aluminum stub using conductive carbon tape and may be coated with a thin layer of

carbon or gold to enhance conductivity if necessary.

Instrumentation: A high-resolution Scanning Electron Microscope equipped with an EDS

detector.

Imaging (SEM): The sample is placed in the vacuum chamber of the SEM. An electron

beam is scanned across the surface. Secondary electron (SE) and backscattered electron

(BSE) detectors are used to generate high-resolution images of the surface topography

and compositional contrast, respectively.

Elemental Analysis (EDS): The electron beam is focused on specific points of interest or

rastered over a defined area. The interaction of the electron beam with the sample

generates characteristic X-rays. The EDS detector measures the energy of these X-rays to

identify the elemental composition of the analyzed region. Elemental maps can be

generated to show the distribution of different elements across the surface.

Crystallographic Analysis via X-ray Diffraction (XRD)
Objective: To confirm the crystalline structure of the watch crystal as sapphire (α-Al₂O₃) and

the austenitic phase of the stainless steel.

Methodology:

Sample Preparation: A small, powdered sample of the material is prepared or a solid, flat

component can be analyzed directly. For the crystal, care must be taken during sample

preparation due to its hardness.

Instrumentation: A powder X-ray diffractometer with a monochromatic X-ray source

(typically Cu Kα).
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Data Acquisition: The sample is irradiated with the X-ray beam at various angles (2θ). The

diffracted X-rays are detected and their intensity is recorded as a function of the diffraction

angle.

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, is analyzed.

The positions and intensities of the diffraction peaks are compared to a database of known

crystalline structures (e.g., the ICDD Powder Diffraction File) to identify the crystalline

phases present in the sample.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the material analysis of the Panerai

PAM 1392.
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Caption: Experimental workflow for material analysis of the PAM 1392.
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Caption: Relationship between material composition and key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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